Cas no 139458-35-8 (1H-Imidazole-1-carboxylic acid, 2,4,5-tribromo-, cyclohexyl ester)

• Product Name: 1H-Imidazole-1-carboxylic acid, 2,4,5-tribromo-, cyclohexyl ester
• CAS No: 139458-35-8
• MF: C₁₀H₁₁Br₃N₂O₂
• MW: 430.918540239334
• CID: 1271230
• Update Time: 2024-08-03

1H-Imidazole-1-carboxylic acid, 2,4,5-tribromo-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 2,4,5-tribromo-, cyclohexyl ester

• Inchi： 1S/C10H11Br3N2O2/c11-7-8(12)15(9(13)14-7)10(16)17-6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： KYPULVSDJKYZDE-UHFFFAOYSA-N
• SMILES： C1(Br)N(C(OC2CCCCC2)=O)C(Br)=C(Br)N=1

Computed Properties

• Exact Mass: 427.83703

Experimental Properties

• Density: 2.22±0.1 g/cm3(Predicted)
• Boiling Point: 478.1±48.0 °C(Predicted)
• PSA: 44.12
• pka: -4.38±0.60(Predicted)